Cas no 2549029-35-6 (1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2549029-35-6
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 5314205
• PubChem ID: 154853558
• Update Time: 2025-10-28

1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(6-Cyclobutyl-4-pyrimidinyl)-4-piperidinyl]-3-phenyl-2,4-imidazolidinedione
• 1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• AKOS040730860
• F6791-7812
• 2549029-35-6
• 1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C22H25N5O2/c28-21-14-26(22(29)27(21)18-7-2-1-3-8-18)17-9-11-25(12-10-17)20-13-19(23-15-24-20)16-5-4-6-16/h1-3,7-8,13,15-17H,4-6,9-12,14H2
• InChI Key： HDXNCMSLVYEVMG-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(CN1C1CCN(C2=CC(C3CCC3)=NC=N2)CC1)=O

Computed Properties

• Exact Mass: 391.20082506g/mol
• Monoisotopic Mass: 391.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.6±60.0 °C(Predicted)
• pka: 8.11±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione: A Comprehensive Overview

The compound 1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione, identified by the CAS number 2549029-35-6, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, chemical properties, and recent research findings associated with this compound.

The molecular structure of 1-[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine is a testament to the intricate design often seen in bioactive molecules. The core of the molecule consists of an imidazolidine ring system, which is fused with a diketone group, forming the imidazolidine dione moiety. This moiety is known for its stability and ability to form hydrogen bonds, making it a common feature in many bioactive compounds. The imidazolidine dione is further substituted at position 3 with a phenyl group, enhancing the molecule's aromatic character and potential for π–π interactions.

One of the most notable features of this compound is the presence of a piperidine ring attached to the imidazolidine dione core. The piperidine ring is substituted at position 1 with a pyrimidine derivative, specifically a 6-cyclobutylpyrimidine group. Pyrimidine rings are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's bioavailability and target binding affinity. The cyclobutane ring fused to the pyrimidine further adds to the molecule's complexity and potential for conformational flexibility.

The synthesis of 1-[1-(6-Cyclobutylpyrimidin-4-y)piperidin-4-yl]-3-phenylimdizolidine-dione involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Recent advancements in catalytic methods and stereocontrol have enabled researchers to optimize the synthesis pathway, improving yield and purity. Key steps include the formation of the imidazolidine dione core through cyclization reactions, followed by selective substitution at specific positions to introduce the piperidine and pyrimidine moieties.

In terms of chemical properties, this compound exhibits remarkable stability under physiological conditions, making it suitable for in vivo studies. Its solubility profile has been optimized through careful design, ensuring that it can be effectively absorbed and distributed within biological systems. Additionally, preliminary pharmacokinetic studies have shown promising results regarding its half-life and bioavailability.

The biological activity of 1-[1-(6-Cyclobutylpyrimidin-4-y)piperidin-4-y]... has been extensively studied in recent years. Research has focused on its potential as an inhibitor of key enzymes involved in various disease pathways, including cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to modulate kinase activity, suggesting its potential as an anticancer agent.

In conclusion, CAS No: 2549029–35–6 (1-[1-(6-Cyclobutylpyrimidin–4–y)piperidi–n–y]... strong>) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable candidate for further research and development in therapeutic applications.